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Compound of Interest

Compound Name: Allyl alpha-ionone

Cat. No.: B1235873 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of publicly available information regarding the

toxicological profile of Allyl α-ionone. A comprehensive safety assessment by the Research

Institute for Fragrance Materials (RIFM) was published in October 2024, but the full text

containing detailed experimental protocols and complete datasets was not accessible during

the compilation of this guide. For definitive data and methodologies, it is imperative to consult

the full RIFM report.

Introduction
Allyl α-ionone is a synthetic fragrance ingredient valued for its complex fruity, floral, and woody

aroma profile. As with any chemical intended for use in consumer products, a thorough

understanding of its toxicological profile is essential to ensure human safety. This guide

synthesizes available data on the physicochemical properties, toxicokinetics, and various

toxicological endpoints of Allyl α-ionone. It is intended to serve as a resource for researchers,

scientists, and professionals involved in drug development and safety assessment.

Physicochemical Properties
A solid understanding of the physicochemical properties of a substance is fundamental to

assessing its toxicological potential, including its absorption, distribution, metabolism, and

excretion (ADME) profile.
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Property Value Reference

CAS Number 79-78-7 [1]

Molecular Formula C₁₆H₂₄O [1]

Molecular Weight 232.37 g/mol [1]

Appearance Colorless to pale yellow liquid [1]

Boiling Point
267.0 °C at 760 mmHg

(Predicted)

LogP (Octanol/Water Partition

Coefficient)
4.8 (Predicted)

Water Solubility 14.8 mg/L at 25 °C (Predicted)

Toxicological Endpoints
This section summarizes the available toxicological data for Allyl α-ionone across various

endpoints. Due to limitations in accessing full study reports, detailed experimental protocols are

largely based on standardized OECD guidelines and general descriptions found in secondary

sources.

Acute Toxicity
Acute toxicity studies are designed to assess the adverse effects that may occur shortly after a

single exposure to a substance.

Route Species Value Classification Reference

Oral Rat
LD₅₀: >2000

mg/kg bw

Low acute

toxicity

Dermal Rabbit
LD₅₀: >5000

mg/kg bw

Low acute

toxicity

Experimental Protocol (General Overview): Acute oral toxicity is typically determined in rats

according to OECD Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure) or OECD 423
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(Acute Oral Toxicity - Acute Toxic Class Method). The substance is administered by gavage,

and animals are observed for mortality and clinical signs of toxicity for up to 14 days. For acute

dermal toxicity, OECD Guideline 402 is followed, where the substance is applied to the shaved

skin of rabbits, and the animals are observed for the same duration.

Skin Irritation and Sensitization
Skin Irritation: Allyl α-ionone is classified as a skin irritant.

Skin Sensitization: Allyl α-ionone is a known skin sensitizer.

Experimental Protocol (General Overview):

Skin Irritation: The potential for skin irritation is typically assessed using the in vitro

reconstructed human epidermis (RhE) test method (OECD Guideline 439).

Skin Sensitization: The skin sensitization potential is evaluated through a battery of tests,

often starting with in chemico (Direct Peptide Reactivity Assay, DPRA; OECD Guideline

442C) and in vitro (KeratinoSens™, LuSens; OECD Guideline 442D, h-CLAT; OECD

Guideline 442E) methods. For confirmation and potency assessment, the Local Lymph Node

Assay (LLNA) in mice (OECD Guideline 429) has been a standard in vivo method. Human

Repeat Insult Patch Tests (HRIPT) may be conducted to confirm the absence of sensitization

at specific concentrations under use conditions.

Logical Relationship for Skin Sensitization Assessment
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Adverse Outcome Pathway (AOP) for Skin Sensitization

Molecular Initiating Event:
Covalent binding to skin proteins

Key Event 1:
Keratinocyte activation

 Key Event 2:
Dendritic cell activation and maturation

 Key Event 3:
T-cell proliferation and differentiation

 Adverse Outcome:
Allergic Contact Dermatitis

 

Genotoxicity Testing Workflow

Test Substance:
Allyl α-ionone

Ames Test (in vitro)
Bacterial Reverse Mutation Assay

In Vitro Micronucleus Test
Mammalian Cells

In Vivo Micronucleus Test
Rodent Bone Marrow/Blood

If in vitro positive or equivocal If in vitro positive or equivocal

Conclusion on Genotoxic Potential

Hypothesized Metabolic Pathway of Allyl α-ionone

Allyl α-ionone Phase I Metabolism
(Oxidation, Reduction, etc.)

Phase II Metabolism
(Conjugation)

Excretion
(Urine, Feces)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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